Cas no 1780425-08-2 (6-fluoro-1H-indazol-7-amine)

• Product Name: 6-fluoro-1H-indazol-7-amine
• CAS No: 1780425-08-2
• MF: C₇H₆FN₃
• MW: 151.141044139862
• CID: 5041730
• PubChem ID: 84649479
• Update Time: 2026-02-28

6-fluoro-1H-indazol-7-amine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-1H-indazol-7-amine
• 6-Fluoro-1H-indazol-7-ylamine
• AMY24677
• 6-Fluoro-2h-indazol-7-ylamine
• G11732
• CS-0131005
• E74463
• 6-FLUORO-2H-INDAZOL-7-AMINE
• 1780425-08-2
• 6-fluoro-1H-indazol-7-amine

• Inchi： 1S/C7H6FN3/c8-5-2-1-4-3-10-11-7(4)6(5)9/h1-3H,9H2,(H,10,11)
• InChI Key： ZYRHVZMDQXIKPB-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=NNC=2C=1N

Computed Properties

• Exact Mass: 151.05457537g/mol
• Monoisotopic Mass: 151.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.7

Additional information on 6-fluoro-1H-indazol-7-amine

Comprehensive Overview of 6-fluoro-1H-indazol-7-amine (CAS No. 1780425-08-2): Properties, Applications, and Research Insights

6-fluoro-1H-indazol-7-amine (CAS No. 1780425-08-2) is a fluorinated indazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the indazole family, a class of heterocyclic compounds known for their broad biological activities. The presence of a fluoro substituent at the 6-position and an amine group at the 7-position enhances its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, including kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated heterocycles like 6-fluoro-1H-indazol-7-amine has surged, driven by the growing focus on precision medicine and targeted therapies. The compound's ability to modulate enzyme activity and interact with biological targets makes it a valuable candidate for high-throughput screening (HTS) in oncology and infectious disease research. Its CAS number 1780425-08-2 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and drug design.

One of the key advantages of 6-fluoro-1H-indazol-7-amine is its versatility in structure-activity relationship (SAR) studies. The fluoro group improves metabolic stability and bioavailability, while the amine moiety allows for further functionalization, enabling the development of small-molecule therapeutics. This aligns with current trends in AI-driven drug discovery, where researchers leverage computational tools to predict the compound's interactions with proteins such as EGFR or BRAF, commonly associated with cancer pathways.

From a synthetic perspective, 6-fluoro-1H-indazol-7-amine is often synthesized via palladium-catalyzed cross-coupling or nucleophilic aromatic substitution (SNAr) reactions. Its CAS registry number 1780425-08-2 ensures traceability in chemical inventories, a critical factor for Good Manufacturing Practice (GMP) compliance. The compound's purity and stability are rigorously tested using HPLC and NMR spectroscopy, meeting the stringent requirements of pharmaceutical intermediates.

Beyond pharmaceuticals, 6-fluoro-1H-indazol-7-amine has potential applications in agrochemicals, particularly in designing herbicides and pesticides with improved selectivity. Its fluorinated structure contributes to enhanced xenobiotic degradation profiles, addressing environmental concerns related to persistent organic pollutants (POPs). This dual utility in life sciences and crop protection underscores its industrial significance.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 6-fluoro-1H-indazol-7-amine, such as microwave-assisted reactions or biocatalysis. These methods align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). The compound's patent landscape also reveals ongoing innovations, with several biotech startups filing IP claims for its derivatives.

For laboratories and manufacturers, sourcing CAS 1780425-08-2 requires reliable suppliers who adhere to REACH and ISO standards. Analytical data sheets typically include specifications for melting point, solubility, and storage conditions, ensuring safe handling. As interest in fluorinated scaffolds grows, 6-fluoro-1H-indazol-7-amine is poised to remain a focal point in chemical innovation and therapeutic development.